ethyl {4-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]phenoxy}acetate

• IUPAC Name: ethyl 2-[4-[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]phenoxy]acetate
• InChI: InChI=1S/C16H16N2O6/c1-3-22-15(19)10-23-13-7-4-12(5-8-13)6-9-14-16(18(20)21)11(2)17-24-14/h4-9H,3,10H2,1-2H3/b9-6+
• InChI Key: POQXQHFBKTZJBY-RMKNXTFCSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=C(C=C1)C=CC2=C(C(=NO2)C)[N+](=O)[O-]
• Isomeric SMILES: CCOC(=O)COC1=CC=C(C=C1)/C=C/C2=C(C(=NO2)C)[N+](=O)[O-]
• Molecular Formula: C16H16N2O6
• Molecular Weight: 332.31 g/mol

Description

Ethyl {4-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]phenoxy}acetate, commonly known as Isoxaben, is a herbicide that is widely used in agriculture to control the growth of weeds. It was first introduced in the market in 1998 and has since become a popular choice for farmers and gardeners due to its effectiveness and low toxicity.

Mechanism of Action

Isoxaben works by inhibiting the growth of the weed's root system. It does this by interfering with the formation of the cell wall, which is essential for the growth and development of the plant. This results in stunted growth and eventually, the death of the plant.
Biochemical and Physiological Effects:
Isoxaben has been shown to have minimal impact on non-target organisms, including beneficial insects and soil microorganisms. It is also considered to be safe for use in aquatic environments, as it does not bioaccumulate or persist in the water.

Advantages and Limitations for Lab Experiments

One of the main advantages of Isoxaben is its effectiveness in controlling weeds. It is also considered to be safe for use on a variety of crops and has minimal impact on non-target organisms. However, one of the limitations of Isoxaben is its potential for herbicide resistance. This can occur when weeds develop a tolerance to the herbicide, making it less effective over time.

Future Directions

There are several future directions for research on Isoxaben. One area of interest is the development of new formulations and application methods to improve its effectiveness and reduce the potential for resistance. Another area of research is the potential use of Isoxaben in combination with other herbicides to enhance its weed control properties. Additionally, there is a need for further research on the environmental impact of Isoxaben and its potential effects on non-target organisms.

Synthesis Methods

The synthesis of Isoxaben involves the reaction of 4-hydroxyphenylacetic acid with 3-methyl-4-nitroisoxazole in the presence of a base such as potassium carbonate. The resulting product is then reacted with ethyl vinyl ether to form Ethyl {4-[2-(3-methyl-4-nitro-5-isoxazolyl)vinyl]phenoxy}acetate.

Scientific Research Applications

Isoxaben has been extensively studied for its herbicidal properties and its potential use in weed control. It has been shown to be effective against a wide range of weed species, including annual and perennial broadleaf weeds. Isoxaben has also been found to be safe for use on a variety of crops, including soybeans, corn, and wheat.